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Compound of Interest

Compound Name: 4-Methoxybenzyl chloride

Cat. No.: B031597

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 4-
Methoxybenzyl chloride (also known as p-Anisyl chloride), a versatile reagent in organic
synthesis. This document is intended to be a valuable resource for researchers, scientists, and
professionals in the field of drug development, offering meticulously compiled data, detailed
experimental protocols, and a clear visualization of a representative experimental workflow.

Core Physical Properties of 4-Methoxybenzyl
Chloride

The physical characteristics of 4-Methoxybenzyl chloride are crucial for its handling, storage,
and application in various chemical reactions. The following table summarizes its key
guantitative physical data.
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Physical Property Value Units

Molecular Formula CsHoCIO

Molecular Weight 156.61[1] g/mol
Colorless to pale yellow

Appearance o
liquid[2][3]

Melting Point -1[1][4]15]16] °C
117-118 at 14 mmHg[4][5][6

Boiling Point gl °C
[7]

127 at 24 mmHg|[2] °C

Density 1.155 at 25 °C[1][4][5][6] g/mL

1.16 g/mL

1.1540 to 1.1570 g/mL

Refractive Index n20/D 1.548[4][5][6]

Flash Point 109[8] °C
Soluble in organic solvents
such as methanol, ethyl

B acetate, MDC, chloroform, and
Solubility

ether.[2][3][5] It has limited
solubility in water and slowly
decomposes.[3][5][6][8]

Experimental Protocols for Determination of
Physical Properties

Accurate determination of physical properties is fundamental in chemical research. Below are
detailed, generalized methodologies for the key experiments cited.

Determination of Melting Point (Capillary Method)

The melting point is a critical indicator of a compound's purity.[9][10]
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Principle: A small, powdered sample of the solid is heated at a controlled rate, and the
temperature range from the first sign of melting to the complete liquefaction is recorded.[9][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[9]

Capillary tubes (sealed at one end)[9]

Thermometer or digital temperature probe[9]

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the sample is completely dry. If necessary, grind the crystalline
sample into a fine powder using a mortar and pestle.

» Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
collect a small amount. Invert the tube and tap the sealed end on a hard surface to pack the
sample into the bottom. The packed sample height should be 2-3 mm.[12]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[11]

e Heating:

o If the approximate melting point is known, heat rapidly to about 20°C below the expected
temperature.[12]

o Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium
between the sample and the thermometer.[9]

o Observation and Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).
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o Record the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).[9]

o Purity Assessment: A sharp melting point range (0.5-2°C) is indicative of a pure compound.
Impurities tend to depress and broaden the melting range.[9][10]

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for determining the boiling point of small quantities of a liquid.[13]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[14] This temperature remains constant during the phase
change from liquid to gas.[15]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater or Thiele tube with heating oil)[9][16]

Clamps and stand
Procedure:

e Sample Preparation: Add a few milliliters of the liquid (4-Methoxybenzyl chloride) into the
small test tube.

o Capillary Inversion: Place the capillary tube, with its open end down, into the liquid in the test
tube.[16]

e Apparatus Setup:

o Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the
thermometer bulb.
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o Immerse the assembly in the heating bath, ensuring the liquid level is below the bath's
surface.[13]

o Heating: Gently heat the apparatus. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.[17]

o Observation: When the liquid's boiling point is reached, a rapid and continuous stream of
bubbles will emerge from the capillary tube.[17]

e Recording: Stop heating and allow the apparatus to cool slowly. The temperature at which
the bubbling stops and the liquid begins to be drawn into the capillary tube is the boiling
point.[14][17]

o Pressure Correction: Note the atmospheric pressure, as boiling points are pressure-
dependent. Literature values are typically reported at standard pressure (760 mmHg).

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is the mass per unit volume of a substance.[18]

Principle: The density is calculated by accurately measuring the mass of a known volume of the
liquid.[19]

Apparatus:

e Pycnometer (for high accuracy) or a graduated cylinder[19]
o Analytical balance

e Thermometer

Procedure (using a graduated cylinder):

» Mass of Empty Cylinder: Weigh a clean, dry graduated cylinder on an analytical balance and
record its mass.
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e Volume Measurement: Carefully pour a specific volume of 4-Methoxybenzyl chloride (e.g.,
10 mL) into the graduated cylinder. Read the volume from the bottom of the meniscus.

e Mass of Cylinder and Liquid: Reweigh the graduated cylinder containing the liquid and
record the total mass.

o Temperature: Measure and record the temperature of the liquid, as density is temperature-
dependent.

» Calculation:
o Mass of liquid = (Mass of cylinder + liquid) - (Mass of empty cylinder).
o Density = Mass of liquid / Volume of liquid.[19]

o Repeatability: For accuracy, repeat the measurement several times and calculate the
average density.[19]

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[20]

Principle: A known mass of the solute is added to a known volume of the solvent in small
increments with agitation until saturation is reached.

Apparatus:

o Test tubes or small flasks with stoppers
e Graduated cylinder

e Analytical balance

e Spatula

o Vortex mixer or magnetic stirrer

o Constant temperature bath
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Procedure (Qualitative and Semi-Quantitative):

e Solvent Preparation: Measure a precise volume (e.g., 5 mL) of the chosen solvent (e.g.,
methanol, ethyl acetate, water) into a test tube. Place the test tube in a constant temperature
bath to maintain a consistent temperature.[20]

e Solute Addition: Weigh a small, known amount of 4-Methoxybenzyl chloride. Add a small
portion to the solvent.

» Dissolution: Stopper the test tube and shake or vortex it vigorously for a set period.[20]
Observe if the solute dissolves completely.

e Incremental Addition: Continue adding small, weighed portions of the solute, followed by
agitation, until a point is reached where the added solid no longer dissolves, and a saturated
solution is formed.[20][21]

o Classification:

[e]

Soluble: If a significant amount of solute dissolves.

o

Slightly Soluble: If only a small amount dissolves.

[¢]

Insoluble: If no noticeable amount of solute dissolves.[21]

[¢]

For quantitative analysis, the total mass of the dissolved solute is used to calculate the
solubility in g/100 mL or other appropriate units.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of a physical
property, such as the melting point, of a chemical substance.
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Caption: Generalized workflow for determining a physical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 4-Methoxybenzyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031597#physical-properties-of-4-methoxybenzyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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